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Compound of Interest

Compound Name: 4'-Nitrobenzanilide

Cat. No.: B1329733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4'-Nitrobenzanilide, a key

chemical intermediate. The document details its chemical and physical properties,

spectroscopic data, synthesis protocols, and safety information, tailored for professionals in

research and development.

Chemical and Physical Properties
4'-Nitrobenzanilide, with the CAS Number 3393-96-2, is an organic compound that serves as

a valuable building block in the synthesis of various organic molecules, including dyes and

pharmaceuticals.[1][2] Its IUPAC name is N-(4-nitrophenyl)benzamide.[3][4]

Table 1: Physicochemical Properties of 4'-Nitrobenzanilide
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Property Value Reference

CAS Number 3393-96-2 [3][4][5]

Molecular Formula C₁₃H₁₀N₂O₃ [3][4][5]

Molecular Weight 242.23 g/mol [3][4][5]

Melting Point 202-204 °C

Appearance
White to orange to green

powder/crystal

Solubility

Soluble in DMSO. Low

solubility in water (2.2 µg/mL at

pH 7.4).

[3]

Density 1.344 g/cm³

Boiling Point 327 °C at 760 mmHg

Flash Point 199 °C [1]

Spectroscopic Data
The structural characterization of 4'-Nitrobenzanilide is well-documented through various

spectroscopic techniques.

Table 2: Spectroscopic Data Summary for 4'-Nitrobenzanilide
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Technique
Key Data and
Observations

Source

¹H NMR
Spectra are available for

review.
[6]

¹³C NMR
Spectra are available for

review.

IR Spectroscopy

Key peaks corresponding to N-

H, C=O (amide), and N-O

(nitro) stretching are

identifiable.

[3][7][8]

Mass Spectrometry (EI)

Molecular ion peak (M+) at m/z

242. Key fragments at m/z 105

and 77.

[3]

UV/Visible Spectroscopy
Spectral data is available for

analysis.

Synthesis of 4'-Nitrobenzanilide
4'-Nitrobenzanilide is typically synthesized via the acylation of 4-nitroaniline with benzoyl

chloride.

Experimental Protocol: Synthesis of 4'-Nitrobenzanilide

This protocol describes a common laboratory-scale synthesis.

Materials:

4-nitroaniline

Benzoyl chloride

Pyridine or another suitable base (e.g., triethylamine)

Toluene or a similar inert solvent
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Ethanol (for recrystallization)

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

Heating and stirring apparatus

Filtration apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a reflux condenser,

and a dropping funnel, dissolve 4-nitroaniline in a suitable volume of anhydrous toluene.

Addition of Base: Add a slight molar excess of a base, such as pyridine, to the solution. This

will act as a scavenger for the HCl produced during the reaction.

Addition of Acylating Agent: Slowly add an equimolar amount of benzoyl chloride dropwise to

the stirred solution at room temperature. An exothermic reaction may be observed.

Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain for a

period of 2-4 hours, or until TLC analysis indicates the consumption of the starting materials.

Work-up: Cool the reaction mixture to room temperature. If a precipitate has formed, collect it

by vacuum filtration. Wash the solid with water to remove the hydrochloride salt of the base.

Purification: Recrystallize the crude product from a suitable solvent, such as ethanol, to

obtain pure 4'-Nitrobenzanilide as a crystalline solid.

Characterization: Dry the purified product and characterize it using techniques such as

melting point determination, NMR, IR, and mass spectrometry to confirm its identity and

purity.
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Caption: Synthesis of 4'-Nitrobenzanilide.

Applications in Research and Drug Development
4'-Nitrobenzanilide is a versatile intermediate in organic synthesis. The nitro group can be

readily reduced to an amine, which can then be further functionalized, making it a key

precursor for the synthesis of more complex molecules.

Pharmaceutical Synthesis: It serves as a building block for the creation of novel drug

candidates.[2] The benzanilide scaffold is present in a number of biologically active

compounds.

Dye Manufacturing: It is used in the synthesis of various dyes.[1]

Materials Science: It is employed in the development of new materials with specific

properties.[2]

While 4'-Nitrobenzanilide itself is not typically the final active pharmaceutical ingredient, its

derivatives are of significant interest in drug discovery. The nitroaromatic group, in general, is a

known pharmacophore and can be found in various antimicrobial and antiparasitic drugs.[9]

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1329733?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329733?utm_src=pdf-body
https://www.benchchem.com/product/b1329733?utm_src=pdf-body
https://www.youtube.com/watch?v=JIhpvocYlhI
https://www.biosynth.com/p/DAA39396/3393-96-2-4-nitrobenzanilide
https://www.youtube.com/watch?v=JIhpvocYlhI
https://www.benchchem.com/product/b1329733?utm_src=pdf-body
https://www.mdpi.com/1424-8247/15/6/717
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4'-Nitrobenzanilide should be handled with appropriate safety precautions in a laboratory

setting.

Table 3: GHS Hazard Information for 4'-Nitrobenzanilide

Hazard Class Category Signal Word Hazard Statement

Serious eye

damage/eye irritation
2A Warning

H319: Causes serious

eye irritation

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337+P313: If eye irritation persists: Get medical advice/attention.

It is recommended to consult the full Safety Data Sheet (SDS) before handling this chemical.

Experimental Workflow
The following diagram illustrates a general workflow for the synthesis and characterization of a

chemical compound like 4'-Nitrobenzanilide.
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Caption: General experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

